Cas no 1443741-44-3 (Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate)

• Product Name: Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate
• CAS No: 1443741-44-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD22121406
• CID: 2117261
• PubChem ID: 56973581
• Update Time: 2025-06-11

Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate
• HT1183
• Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate

• MDL： MFCD22121406
• Inchi： 1S/C12H24N2O2/c1-9-7-14(12(5,6)8-13-9)10(15)16-11(2,3)4/h9,13H,7-8H2,1-6H3
• InChI Key： LXBCVBNECBVUQF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)NCC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 41.6

Additional information on Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate

Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate (CAS No. 1443741-44-3): An Overview

Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate (CAS No. 1443741-44-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a tert-butyl ester derivative of 2,2,5-trimethylpiperazine, which is characterized by its unique structural features and potential applications in various scientific and pharmaceutical contexts.

The chemical structure of Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate consists of a piperazine ring substituted with three methyl groups at the 2, 2, and 5 positions, and a tert-butyl ester group attached to the nitrogen atom at the 1-position. This configuration imparts specific chemical properties that make it an attractive candidate for a wide range of applications.

In recent years, the study of Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate has been driven by its potential as a building block in the synthesis of complex molecules and its role in the development of novel pharmaceutical agents. The tert-butyl ester group provides stability and protection to the amine functionality, making it an ideal intermediate for multistep synthetic processes.

One of the key areas where Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate has shown promise is in the field of medicinal chemistry. Researchers have explored its use as a scaffold for the design and synthesis of bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and neuroprotective properties. Studies have demonstrated that certain modifications to the piperazine ring can enhance the biological activity and selectivity of these derivatives.

The synthetic accessibility of Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate has also contributed to its popularity in organic synthesis. Various methods have been developed to synthesize this compound efficiently and on a large scale. These methods typically involve the reaction of tert-butyl chloroformate with 2,2,5-trimethylpiperazine under controlled conditions. The resulting product can then be further functionalized through a variety of chemical transformations to generate a diverse array of derivatives.

Moreover, the physical and chemical properties of Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 90 to 95°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In addition to its synthetic utility, Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate has been studied for its potential applications in materials science. The unique electronic properties of the piperazine ring and the tert-butyl ester group make it an attractive candidate for the development of functional materials with tailored properties. For example, researchers have explored its use in the synthesis of conductive polymers and other advanced materials with potential applications in electronics and energy storage.

The environmental impact and safety profile of Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate have also been evaluated. Studies have shown that it is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, appropriate safety measures should be taken to minimize exposure and ensure safe disposal.

In conclusion, Tert-butyl 2,2,5-trimethylpiperazine-1-carboxylate (CAS No. 1443741-44-3) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and favorable chemical properties make it an important building block for the development of novel compounds and materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in various scientific disciplines.